3-Cyclobutene-1,2-dithione, 3,4-bis(dimethylamino)-

• CAS No.: 54131-92-9
• Molecular Formula: C8H12N2S2
• Molecular Weight: 200.3 g/mol
• IUPAC Name: 3,4-bis(dimethylamino)cyclobut-3-ene-1,2-dithione
• InChI: InChI=1S/C8H12N2S2/c1-9(2)5-6(10(3)4)8(12)7(5)11/h1-4H3
• InChI Key: HBKAUEVQEUTNPY-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=C(C(=S)C1=S)N(C)C

Description

3,4-bis(dimethylamino)cyclobut-3-ene-1,2-dithione is an organic compound with the molecular formula C8H12N2S2 It is known for its unique structure, which includes a cyclobutene ring substituted with two dimethylamino groups and two sulfur atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,4-bis(dimethylamino)cyclobut-3-ene-1,2-dithione typically involves the reaction of dimethylamine with a suitable precursor, such as a cyclobutene derivative. One common method involves the use of diethyl squarate as a starting material, which undergoes a series of reactions to introduce the dimethylamino groups and sulfur atoms into the cyclobutene ring. The reaction conditions often include the use of solvents like diethyl ether and catalysts to facilitate the formation of the desired product .

Industrial Production Methods

While specific industrial production methods for 3,4-bis(dimethylamino)cyclobut-3-ene-1,2-dithione are not widely documented, the compound can be synthesized on a larger scale using similar reaction conditions as those employed in laboratory settings. The scalability of the synthesis process depends on the availability of starting materials and the efficiency of the reaction steps.

Chemical Reactions Analysis

Types of Reactions

3,4-bis(dimethylamino)cyclobut-3-ene-1,2-dithione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones, depending on the reaction conditions and oxidizing agents used.

Reduction: Reduction reactions can convert the dithione moiety into thiols or other sulfur-containing derivatives